6-(2,5-difluorophenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(2,5-difluorophenyl)-3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H6F2N4S/c1-5-13-14-10-16(5)15-9(17-10)7-4-6(11)2-3-8(7)12/h2-4H,1H3
• InChI Key: XHOWHXKKZILHOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(S2)C3=C(C=CC(=C3)F)F
• Molecular Formula: C10H6F2N4S
• Molecular Weight: 252.25 g/mol

Description

The compound “6-(2,5-difluorophenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These compounds have been found to possess promising biological activities. For instance, some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffolds have shown promising anticancer activities against several human cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of certain precursors with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols. The reaction is typically carried out using a suitable cyclizing agent. The synthesized compounds are then characterized by spectroscopic techniques.

Molecular Structure Analysis

The molecular structure of these compounds is typically analyzed using various spectroscopic techniques, including IR, 1H NMR, and mass spectra. Density functional theory (DFT) calculations are also used to evaluate properties such as frequency-dependent dipole moment, linear polarizability, and first hyperpolarizability values.

Chemical Reactions Analysis

The chemical reactions involving these compounds typically involve the cyclization of certain precursors with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols. The reaction is facilitated by a suitable cyclizing agent.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are typically analyzed using various spectroscopic techniques, including IR, 1H NMR, and mass spectra. DFT calculations are also used to evaluate properties such as frequency-dependent dipole moment, linear polarizability, and first hyperpolarizability values.

Mechanism of Action

The mechanism of action of these compounds is often related to their biological activities. For instance, some 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffolds have shown promising anticancer activities against several human cancer cell lines. These compounds may act by inhibiting certain molecular targets, such as PARP-1 and EGFR.

Future Directions

The future directions for research on these compounds could include further optimization of their synthesis, more detailed analysis of their physical and chemical properties, and more extensive evaluation of their biological activities. In particular, further studies could be conducted to explore their potential as therapeutic agents for various diseases.